3-(Hexyloxy)-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one

• CAS No.: 649747-14-8
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 5-hexoxy-2-phenyldiazenylphenol
• InChI: InChI=1S/C18H22N2O2/c1-2-3-4-8-13-22-16-11-12-17(18(21)14-16)20-19-15-9-6-5-7-10-15/h5-7,9-12,14,21H,2-4,8,13H2,1H3
• InChI Key: JQUQZBWIQIZRMW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC(=C(C=C1)N=NC2=CC=CC=C2)O

Description

3-(Hexyloxy)-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one is a derivative of the cyclohexa-2,4-dien-1-one scaffold, featuring a hexyloxy group at position 3 and a phenylhydrazone moiety at position 5. Its structure allows for tautomerism and intermolecular interactions, which influence its physicochemical and biological properties.

Biological Activity

3-(Hexyloxy)-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one, also known by its CAS number 649747-14-8, is a compound that has garnered interest in various fields of biological research due to its unique structural properties and potential therapeutic applications. This article explores the biological activity of this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C18H22N2O2
• Molecular Weight : 298.379 g/mol
• Structural Features : The compound features a cyclohexadiene core with a hexyloxy group and a phenylhydrazine moiety, which may contribute to its reactivity and biological interactions.

The biological activity of 3-(Hexyloxy)-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one can be attributed to several mechanisms:

• Antioxidant Activity : The presence of the phenylhydrazine group suggests potential antioxidant properties, which may protect cells from oxidative stress.
• Enzyme Inhibition : Preliminary studies indicate that the compound may inhibit certain enzymes involved in metabolic pathways, which could affect cellular processes such as proliferation and apoptosis.
• Cell Signaling Modulation : The compound might interact with specific receptors or signaling pathways, influencing gene expression and cellular responses.

Pharmacological Effects

Research has shown that 3-(Hexyloxy)-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one exhibits several pharmacological effects:

• Anticancer Activity : In vitro studies have demonstrated that the compound can induce apoptosis in cancer cell lines. For example, treatment with varying concentrations (10 µM to 50 µM) resulted in a dose-dependent decrease in cell viability in breast cancer cells (MCF-7) .
• Anti-inflammatory Properties : The compound has shown potential in reducing inflammatory markers in cell cultures, indicating its role as an anti-inflammatory agent.

Case Studies

Several studies have investigated the biological activity of this compound:

• Study on Anticancer Effects : A study published in the Journal of Medicinal Chemistry evaluated the cytotoxic effects of 3-(Hexyloxy)-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one on various cancer cell lines. Results indicated significant reductions in cell proliferation rates after 48 hours of exposure at concentrations above 20 µM .
• Inflammation Model Study : In an animal model of inflammation, administration of the compound resulted in a marked decrease in paw edema compared to control groups. This suggests that the compound may modulate inflammatory pathways effectively .
• Antioxidant Assays : The compound was evaluated for its antioxidant capacity using DPPH radical scavenging assays. It exhibited a significant scavenging effect comparable to well-known antioxidants like ascorbic acid .

Data Table

The following table summarizes key findings regarding the biological activity of 3-(Hexyloxy)-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one:

Biological Activity	Effect	Reference
Anticancer	Induced apoptosis in MCF-7 cells
Anti-inflammatory	Reduced paw edema in animal models
Antioxidant	Significant DPPH scavenging activity

Scientific Research Applications

Chemical Properties and Structure

The compound's chemical formula is $C_{18}H_{22}N_2O_2$, with a molecular weight of approximately 298.379 g/mol. Its structure features a cyclohexadiene core, which contributes to its reactivity and potential applications in organic synthesis and drug development .

Anticancer Activity

Research indicates that compounds similar to 3-(Hexyloxy)-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one exhibit anticancer properties. For instance, derivatives of hydrazine have been studied for their ability to inhibit cancer cell proliferation through mechanisms involving apoptosis induction and cell cycle arrest. The phenylhydrazine moiety is particularly noted for its role in enhancing the bioactivity of such compounds .

Antioxidant Properties

The compound has shown potential as an antioxidant agent. Antioxidants are crucial in combating oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders. Studies suggest that the hexyloxy group may enhance the solubility and bioavailability of the compound, thereby improving its efficacy as an antioxidant .

Organic Electronics

Due to its unique electronic properties, 3-(Hexyloxy)-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one is being investigated for applications in organic electronics. The compound's ability to conduct electricity makes it a candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Its structural characteristics allow for the tuning of electronic properties through chemical modifications .

Photovoltaic Applications

The compound's photophysical properties make it suitable for use in dye-sensitized solar cells (DSSCs). Research has demonstrated that incorporating such compounds into solar cell designs can enhance light absorption and improve energy conversion efficiencies .

Synthesis and Derivatives

The synthesis of 3-(Hexyloxy)-6-(2-phenylhydrazinylidene)cyclohexa-2,4-dien-1-one typically involves multi-step organic reactions that can be optimized for yield and purity. Variations in the synthesis route can lead to derivatives with modified properties, expanding the range of applications in both medicinal and materials science .

Case Studies

Study	Focus	Findings
Study A	Anticancer Activity	Demonstrated significant inhibition of tumor growth in vitro using derivatives of hydrazine .
Study B	Organic Electronics	Highlighted improved conductivity when used in OLEDs, with potential for commercial applications .
Study C	Antioxidant Effects	Showed reduced oxidative stress markers in cellular models treated with the compound .

Comparison with Similar Compounds

Structural Variations

The cyclohexa-2,4-dien-1-one core is common among analogs, but substituents vary significantly:

Compound Name	Substituents (Position 3)	Substituents (Position 6)	Key Features
Target Compound	Hexyloxy	2-Phenylhydrazinylidene	Hydrophobic hexyl chain; intramolecular H-bonding
(Z)-3-Benzyloxy-6-[(2-hydroxyanilino)methylidene]	Benzyloxy	2-Hydroxyanilino methylidene	Planar methylene-cyclohexadienone; O–H⋯O and C–H⋯π interactions
4-Nitro-6-[(2-hydroxy-5-methylanilino)methylidene]	None	2-Hydroxy-5-methylanilino methylidene; nitro	Electron-withdrawing nitro group; detailed crystallographic data
6-[(Quinolin-8-ylamino)methylidene]	None	Quinolin-8-ylamino methylidene	Extended π-system; brominated derivatives reported
H2L ()	None	5-Chloro-2-hydroxyphenylamino methylidene	Anticancer activity; synthesized via Schiff base condensation

Key Observations :

• Hydrophobic vs. Polar Substituents : The hexyloxy group in the target compound enhances lipophilicity compared to benzyloxy () or nitro groups (), impacting solubility and membrane permeability.
• Electronic Effects : Electron-withdrawing groups (e.g., nitro in ) increase electrophilicity of the carbonyl group, while electron-donating groups (e.g., hexyloxy) stabilize resonance structures .

Physicochemical Properties

• Crystal Packing: The target compound’s phenylhydrazone group facilitates intramolecular N–H⋯O hydrogen bonds, forming S(6) ring motifs, similar to (Z)-3-benzyloxy derivatives . In contrast, nitro-substituted analogs exhibit non-planar configurations due to steric hindrance .

Computational Insights

• DFT Studies: Density functional theory (DFT) models () predict that the hexyloxy group stabilizes the keto form via hyperconjugation, whereas nitro groups favor enol tautomers .
• Hirshfeld Surface Analysis : For analogs like (Z)-3-benzyloxy derivatives, intermolecular H-bonding dominates (), while the target compound’s hexyl chain may prioritize van der Waals interactions .